Cas no 1330756-12-1 (1-Ethyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile)

1-Ethyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile is a heterocyclic compound featuring a pyrimidine core substituted with an ethyl group at the 1-position, a carbonyl group at the 6-position, and a nitrile group at the 5-position. This structure imparts reactivity suitable for use as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of both electron-withdrawing (nitrile, carbonyl) and electron-donating (ethyl) groups enhances its utility in nucleophilic and electrophilic reactions. Its high purity and stability under standard conditions make it a reliable building block for constructing complex molecular frameworks. The compound is typically handled under inert conditions to preserve its integrity.
1-Ethyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile structure
1330756-12-1 structure
Product name:1-Ethyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile
CAS No:1330756-12-1
MF:C7H7N3O
MW:149.149980783463
MDL:MFCD19982743
CID:4588648

1-Ethyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-Ethyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile
    • 1-ethyl-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile
    • MDL: MFCD19982743
    • Inchi: 1S/C7H7N3O/c1-2-10-5-9-4-6(3-8)7(10)11/h4-5H,2H2,1H3
    • InChI Key: ALNOIJZZESNXAU-UHFFFAOYSA-N
    • SMILES: C1N(CC)C(=O)C(C#N)=CN=1

Computed Properties

  • Exact Mass: 149.059
  • Monoisotopic Mass: 149.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.5A^2

Experimental Properties

  • Color/Form: No data available
  • Density: 1.2±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 241.9±43.0 °C at 760 mmHg
  • Flash Point: 100.1±28.2 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-Ethyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1242613-5g
1-ethyl-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile
1330756-12-1 95%
5g
$315 2024-06-06
TRC
B435438-500mg
1-Ethyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile
1330756-12-1
500mg
$ 135.00 2022-06-07
abcr
AB305416-1 g
1-Ethyl-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile; 95%
1330756-12-1
1g
€128.10 2023-04-26
Chemenu
CM494069-5g
1-Ethyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile
1330756-12-1 97%
5g
$136 2024-08-02
abcr
AB305416-5g
1-Ethyl-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile, 95%; .
1330756-12-1 95%
5g
€381.90 2025-02-27
1PlusChem
1P00HT7F-5g
1-ethyl-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile
1330756-12-1 95%
5g
$212.00 2025-02-28
1PlusChem
1P00HT7F-1g
1-ethyl-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile
1330756-12-1 95%
1g
$61.00 2025-02-28
Ambeed
A475743-1g
1-Ethyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile
1330756-12-1 97%
1g
$48.0 2024-04-24
eNovation Chemicals LLC
Y1242613-5g
1-ethyl-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile
1330756-12-1 95%
5g
$315 2025-03-01
eNovation Chemicals LLC
Y1242613-1g
1-ethyl-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile
1330756-12-1 95%
1g
$125 2025-03-01

Additional information on 1-Ethyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile

Recent Advances in the Study of 1-Ethyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile (CAS: 1330756-12-1)

The compound 1-Ethyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile (CAS: 1330756-12-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its pyrimidine core and nitrile functional group, has been the subject of several studies aimed at exploring its synthetic utility, biological activity, and pharmacological properties. This research briefing provides an overview of the latest findings related to this compound, highlighting its significance in contemporary research.

Recent synthetic studies have demonstrated the versatility of 1-Ethyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile as a building block for the construction of more complex molecular architectures. Researchers have employed this compound in multicomponent reactions to generate libraries of derivatives with potential therapeutic applications. Notably, its reactivity has been leveraged in the synthesis of novel kinase inhibitors, which are of particular interest in oncology and inflammatory diseases. The compound's ability to undergo selective functionalization at multiple sites makes it a valuable scaffold for medicinal chemistry.

In terms of biological activity, preliminary screening studies have revealed that 1-Ethyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile exhibits moderate inhibitory effects against certain enzymes implicated in disease pathways. Specifically, it has shown promising activity against protein kinases involved in cell proliferation and inflammation. These findings have spurred further investigations into structure-activity relationships (SAR) to optimize its potency and selectivity. Computational modeling studies have also been conducted to elucidate its binding modes and interactions with target proteins, providing insights for rational drug design.

Pharmacological evaluations of derivatives based on this scaffold have demonstrated favorable pharmacokinetic properties, including good solubility and metabolic stability. These characteristics are crucial for the development of orally bioavailable drugs. Additionally, toxicity studies have indicated a relatively safe profile for this class of compounds, further supporting their potential as lead candidates for therapeutic development. Researchers are now exploring its applications in combination therapies and as part of targeted drug delivery systems.

The industrial relevance of 1-Ethyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile is also noteworthy. Several pharmaceutical companies have included this compound in their screening libraries for high-throughput screening campaigns. Its commercial availability and synthetic accessibility make it an attractive starting material for drug discovery programs. Recent patent filings have highlighted its incorporation into novel drug candidates, particularly in the areas of anticancer and anti-inflammatory agents.

In conclusion, 1-Ethyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile (CAS: 1330756-12-1) represents a promising scaffold in medicinal chemistry with diverse applications. Ongoing research continues to uncover new synthetic methodologies and biological activities associated with this compound. As the field progresses, it is anticipated that this molecule will play an increasingly important role in the development of novel therapeutics. Future studies should focus on advancing promising derivatives through preclinical development and exploring their mechanisms of action in greater detail.

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Amadis Chemical Company Limited
(CAS:1330756-12-1)1-Ethyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile
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Purity:99%/99%
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Price ($):226.0/347.0